Cas no 30226-16-5 (2-(1H-Indazol-5-yloxy)acetic Acid)

• Product Name: 2-(1H-Indazol-5-yloxy)acetic Acid
• CAS No: 30226-16-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 315729
• PubChem ID: 207585
• Update Time: 2025-06-08

2-(1H-Indazol-5-yloxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(1H-indazol-5-yloxy)-
• (1H-INDAZOL-5-YLOXY)ACETIC ACID
• 2-(1H-indazol-5-yloxy)acetic acid
• F18226
• SCHEMBL6599753
• Acide (indazolyl-5' oxy)acetique
• J-505353
• Acide (indazolyl-5' oxy)acetique [French]
• Acetic acid, (1H-indazol-5-yloxy)-
• DTXSID10184325
• ACETIC ACID, 2-(1H-INDAZOL-5-YLOXY)-
• A876258
• 30226-16-5
• 2-((1H-Indazol-5-yl)oxy)acetic acid
• 2-((1H-Indazol-5-yl)oxy)aceticacid
• 2-(1H-Indazol-5-yloxy)acetic Acid

• Inchi： 1S/C9H8N2O3/c12-9(13)5-14-7-1-2-8-6(3-7)4-10-11-8/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： REHXIBSZUOFNEY-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 192.05354
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 448.8°Cat760mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.684
• PSA: 75.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(1H-Indazol-5-yloxy)acetic Acid

Comprehensive Overview of Acetic acid,2-(1H-indazol-5-yloxy)- (CAS No. 30226-16-5): Properties, Applications, and Research Insights

Acetic acid,2-(1H-indazol-5-yloxy)- (CAS No. 30226-16-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by the presence of an indazole moiety linked to an acetic acid derivative, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₈N₂O₃, reflects a balanced polarity, making it soluble in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which is critical for laboratory applications.

Recent studies highlight the role of Acetic acid,2-(1H-indazol-5-yloxy)- in modulating enzyme activity, particularly in kinase inhibition assays. Researchers are exploring its potential as a scaffold for designing small-molecule inhibitors, a hot topic in drug discovery for conditions like inflammatory diseases. The compound’s indazole-5-oxy group is pivotal for hydrogen bonding interactions, a feature often searched in QSAR (Quantitative Structure-Activity Relationship) analyses. This aligns with the growing demand for computational chemistry tools to predict bioactive conformations.

From an industrial perspective, 30226-16-5 is utilized in optimizing high-throughput screening (HTS) workflows. Its stability under physiological pH conditions makes it suitable for in vitro assays, a frequent search term among biologists. Notably, the compound’s carboxylic acid functionality allows for further derivatization, enabling the synthesis of amide or ester analogs—key strategies in medicinal chemistry to enhance bioavailability.

Environmental and safety profiles of Acetic acid,2-(1H-indazol-5-yloxy)- are also under scrutiny. While not classified as hazardous, proper handling protocols are recommended due to its potential irritant properties. This aligns with the increasing public interest in green chemistry and sustainable laboratory practices, topics frequently queried in academic forums. Analytical techniques like HPLC and LC-MS are commonly employed to verify its purity, ensuring compliance with Good Laboratory Practice (GLP) standards.

In summary, CAS No. 30226-16-5 represents a promising candidate for interdisciplinary research, bridging gaps between organic synthesis, drug development, and molecular modeling. Its adaptability to modern AI-driven drug design platforms further underscores its relevance in contemporary scientific discourse.